molecular formula C₂₄H₂₄D₅NaO₈ B1158077 Estrone-d5 β-D-Glucuronide Sodium Salt

Estrone-d5 β-D-Glucuronide Sodium Salt

Cat. No.: B1158077
M. Wt: 473.5
Attention: For research use only. Not for human or veterinary use.
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Description

Estrone-d5 β-D-Glucuronide Sodium Salt is a deuterated metabolite of estrone, where five hydrogen atoms are replaced with deuterium at the 2,4,16,16,17 positions. This compound is synthesized by conjugating estrone with β-D-glucuronic acid via a glycosidic bond, followed by sodium salt formation to enhance solubility. It is widely used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for quantifying endogenous estrogens and their metabolites in biological matrices due to its isotopic stability and structural similarity to non-deuterated analogs .

Properties

Molecular Formula

C₂₄H₂₄D₅NaO₈

Molecular Weight

473.5

Synonyms

17-Oxoestra-1,3,5(10)-trien-3-yl-d4 β-D-Glucopyranosiduronic Acid Sodium;  Estrone-d5 β-Glucuronide Sodium;  Estrone-d5 3-Glucuronide Sodium;  Estrone-d5 Glucosiduronate Sodium;  Estrone-d5 Glucuronide Sodium;  Estrone-d5 Monoglucuronide Sodium;  Sodium Es

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Purity Key Applications References
Estrone-d5 β-D-Glucuronide Na Salt 15087-01-1 C₂₄H₂₉O₈·Na 468.47 >95% HPLC LC-MS internal standard, metabolic studies
β-Estradiol 17β-D-Glucuronide Na Salt - C₂₄H₃₁O₈·Na ~470.49 >95% Transporter assays, estrogen disposition
Estriol 3-Glucuronide Na Salt 434-22-0 (free) C₂₄H₃₁O₉·Na ~486.50 >99% HPLC Pregnancy monitoring, renal excretion
Tamoxifen N-Glucuronide - C₃₂H₄₄NO₈·Na ~613.69 >95% Drug metabolism, enzyme kinetics
Triclosan O-Glucuronide Na Salt 63156-12-7 (free) C₁₈H₁₆Cl₃O₈·Na ~511.67 >97% Environmental exposure biomarker

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